Cas no 1189656-59-4 (Manidipine-D₄ HCl (racemic))

Manidipine-D₄ HCl (racemic) Properties

Names and Identifiers

• Manidipine-d4
• ANEBWFXPVPTEET-KFESLDSXSA-N
• [2H4]-Manidipine
• 1189656-59-4
• CS-0201003
• 5-O-[2-(4-benzhydrylpiperazin-1-yl)-1,1,2,2-tetradeuterioethyl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• DA-65237
• HY-B0419S
• +Expand

• InChIKey： ANEBWFXPVPTEET-UHFFFAOYSA-N
• Inchi： 1S/C35H38N4O6/c1-24-30(34(40)44-3)32(28-15-10-16-29(23-28)39(42)43)31(25(2)36-24)35(41)45-22-21-37-17-19-38(20-18-37)33(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-16,23,32-33,36H,17-22H2,1-3H3
• SMILES： C(C1=C(NC(C)=C(C(=O)OC)C1C1C=CC=C(N(=O)=O)C=1)C)(=O)OC([H])([H])C([H])([H])N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 614.30424193g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 11
• Monoisotopic Mass: 614.30424193g/mol
• Heavy Atom Count: 45
• Complexity: 1090
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: Not available